Cas no 2227785-09-1 (rac-(1R,3R)-3-(2,6-difluoro-4-methoxyphenyl)-2,2-dimethylcyclopropylmethanamine)

• Product Name: rac-(1R,3R)-3-(2,6-difluoro-4-methoxyphenyl)-2,2-dimethylcyclopropylmethanamine
• CAS No: 2227785-09-1
• MF: C₁₃H₁₇F₂NO
• MW: 241.276990652084
• CID: 5980073
• PubChem ID: 165647623
• Update Time: 2025-08-05

rac-(1R,3R)-3-(2,6-difluoro-4-methoxyphenyl)-2,2-dimethylcyclopropylmethanamine Chemical and Physical Properties

Names and Identifiers

• rac-(1R,3R)-3-(2,6-difluoro-4-methoxyphenyl)-2,2-dimethylcyclopropylmethanamine
• EN300-1772234
• 2227785-09-1
• rac-[(1R,3R)-3-(2,6-difluoro-4-methoxyphenyl)-2,2-dimethylcyclopropyl]methanamine

• Inchi： 1S/C13H17F2NO/c1-13(2)8(6-16)12(13)11-9(14)4-7(17-3)5-10(11)15/h4-5,8,12H,6,16H2,1-3H3/t8-,12+/m1/s1
• InChI Key： APUQTEVAZRJTAC-PELKAZGASA-N
• SMILES： FC1C=C(C=C(C=1[C@@H]1[C@@H](CN)C1(C)C)F)OC

Computed Properties

• Exact Mass: 241.12782049g/mol
• Monoisotopic Mass: 241.12782049g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 273
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 35.2Ų

Additional information on rac-(1R,3R)-3-(2,6-difluoro-4-methoxyphenyl)-2,2-dimethylcyclopropylmethanamine

Comprehensive Overview of rac-(1R,3R)-3-(2,6-difluoro-4-methoxyphenyl)-2,2-dimethylcyclopropylmethanamine (CAS No. 2227785-09-1)

The compound rac-(1R,3R)-3-(2,6-difluoro-4-methoxyphenyl)-2,2-dimethylcyclopropylmethanamine, identified by its CAS No. 2227785-09-1, is a cyclopropylmethanamine derivative with significant potential in pharmaceutical and agrochemical research. Its unique structural features, including the 2,6-difluoro-4-methoxyphenyl moiety and the dimethylcyclopropyl ring, make it a subject of interest for scientists exploring novel bioactive molecules. This article delves into its properties, applications, and relevance to current research trends.

In recent years, the demand for cyclopropyl-containing compounds has surged due to their stability and bioactivity. The rac-(1R,3R) stereochemistry of this compound further enhances its appeal, as chiral molecules often exhibit distinct biological effects. Researchers are particularly intrigued by its potential role in modulating enzyme activity or receptor binding, aligning with the growing focus on targeted drug design and precision medicine.

The 2,6-difluoro-4-methoxyphenyl group in this compound is noteworthy for its electron-withdrawing and steric effects, which can influence pharmacokinetics. Such structural motifs are frequently explored in agrochemicals and pharmaceutical intermediates, addressing user queries like "fluorinated phenyl compounds in drug discovery" or "methoxy group impact on bioavailability". These keywords reflect the compound's alignment with industry trends.

From a synthetic perspective, the dimethylcyclopropyl ring introduces rigidity, a feature often leveraged to improve metabolic stability. This resonates with searches such as "cyclopropyl derivatives in medicinal chemistry" or "strategies to enhance compound half-life". The compound’s CAS No. 2227785-09-1 serves as a critical identifier for researchers sourcing high-purity samples for assays.

Environmental and safety considerations are also paramount. While not classified as hazardous, its fluorinated and methoxy components warrant scrutiny under green chemistry principles. Queries like "sustainable synthesis of fluorinated aromatics" highlight the need for eco-friendly approaches, further emphasizing the compound's relevance to modern chemistry challenges.

In conclusion, rac-(1R,3R)-3-(2,6-difluoro-4-methoxyphenyl)-2,2-dimethylcyclopropylmethanamine exemplifies the intersection of structural innovation and practical application. Its study addresses both academic curiosity and industrial demand, making it a compelling topic for researchers and professionals alike.